Cas no 1903631-14-0 (4-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1903631-14-0
• MF: C₁₄H₁₁N₇OS₂
• MW: 357.413438081741
• CID: 5550000
• PubChem ID: 91818133
• Update Time: 2023-11-21

4-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1,2,3-thiadiazole-5-carboxamide
• F6523-2370
• 4-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
• 1903631-14-0
• 4-methyl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]thiadiazole-5-carboxamide
• AKOS025388331

• Inchi： 1S/C14H11N7OS2/c1-8-13(24-20-16-8)14(22)15-7-12-18-17-11-5-4-9(19-21(11)12)10-3-2-6-23-10/h2-6H,7H2,1H3,(H,15,22)
• InChI Key： GAOQNVCYIUQXJS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(CNC(C3=C(C)N=NS3)=O)N2N=1

Computed Properties

• Exact Mass: 357.04665035g/mol
• Monoisotopic Mass: 357.04665035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 154Ų